Cas no 1613051-36-7 ((2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid)

(2E)-3-[2,5-Dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-yl]prop-2-enoic acid is a structurally complex heterocyclic compound featuring a pyrrole-oxazole core with a conjugated propenoic acid side chain. Its unique molecular architecture, combining electron-rich aromatic systems with an α,β-unsaturated carboxylic acid moiety, makes it a versatile intermediate in medicinal chemistry and materials science. The compound exhibits potential for applications in drug discovery due to its ability to participate in Michael addition reactions and serve as a scaffold for further functionalization. Its rigid, planar structure may contribute to binding interactions in biological systems, while the carboxylic acid group enhances solubility and derivatization potential for targeted modifications.
(2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid structure
1613051-36-7 structure
Product Name:(2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid
CAS No:1613051-36-7
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD06382869
CID:5171244
PubChem ID:2474328
Update Time:2025-10-18

(2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-yl]prop-2-enoic acid
    • (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid
    • MDL: MFCD06382869
    • Inchi: 1S/C13H14N2O3/c1-8-6-11(4-5-13(16)17)10(3)15(8)12-7-9(2)18-14-12/h4-7H,1-3H3,(H,16,17)/b5-4+
    • InChI Key: KNWXGLFNPYEIDZ-SNAWJCMRSA-N
    • SMILES: C(O)(=O)/C=C/C1C=C(C)N(C2C=C(C)ON=2)C=1C

(2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid Pricemore >>

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Additional information on (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid

Introduction to (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic Acid (CAS No. 1613051-36-7)

The compound (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid, identified by its CAS number 1613051-36-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential biological activities. The presence of a conjugated enone system, combined with a heterocyclic framework, suggests a rich chemical space for interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 5-methyl-1,2-oxazole moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various therapeutic contexts. In particular, the oxazole ring can participate in multiple non-covalent interactions with biological molecules, making it an attractive scaffold for medicinal chemists.

The 1H-pyrrol component of the molecule adds another layer of complexity, providing a site for potential modifications that could fine-tune its pharmacological properties. This dual heterocyclic system has been explored in several research avenues, including the development of novel anti-inflammatory and anti-microbial agents. The conjugated enone system further contributes to the compound's reactivity and potential for further derivatization.

In the context of modern drug design, the synthesis and characterization of such complex molecules are essential steps towards understanding their biological roles. The structural motif of (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ylprop-2-enoic acid presents an opportunity to investigate how these structural features influence molecular recognition processes. This includes studying how the compound interacts with enzymes and receptors at the molecular level.

One of the most exciting aspects of this compound is its potential application in modulating key biological pathways. For instance, the enone group can engage in Michael addition reactions, which are crucial for many enzymatic processes. The oxazole ring's ability to form hydrogen bonds and π-stacking interactions further enhances its potential as a pharmacophore. These interactions are critical for designing molecules that can selectively target specific disease pathways.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the conjugated enone system and the integration of the heterocyclic moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of contemporary synthetic methodologies.

The biological evaluation of (2E)-3-2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrol-3-ypropoenoic acid has been a focal point for recent research. Initial studies have shown promising results in vitro, particularly in assays related to inflammation and cell proliferation. The compound's ability to modulate these pathways suggests its potential as a lead molecule for further drug development. However, further investigations are needed to fully elucidate its mechanism of action and therapeutic index.

The structural diversity offered by this compound makes it an excellent candidate for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how this molecule interacts with biological targets at an atomic level. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing its pharmacological properties.

In conclusion, (CAS No. 1613051-36-7) represents a fascinating example of how complex molecular architectures can lead to novel bioactive compounds. Its unique combination of heterocyclic systems and conjugated enones provides a rich foundation for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to make significant contributions to pharmaceutical science.

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